N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18FN3O3S/c1-25-15-7-8-17(26-2)16(11-15)22-18(24)12-27-19-21-9-10-23(19)14-5-3-13(20)4-6-14/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key: XFJZURVSJAVAFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O3S
• Molecular Weight: 387.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide, also known as FGIN-1-27, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of imidazoline compounds that have been shown to have a wide range of pharmacological activities.

Scientific Research Applications

Radioligand Development for PET Imaging

Compounds like 3-[1H-Imidazol-4-yl]propyl 4-fluorobenzyl ether, labeled with ^18F, have been developed for potential use in PET imaging to study histamine H3 receptors, which are involved in various neurological and psychiatric disorders. The synthesis of such radioligands involves complex organic reactions, leading to products with high radiochemical purity and specific activity. This indicates that compounds with imidazole and fluorophenyl groups could be explored for developing novel imaging agents in clinical studies (Iwata et al., 2000).

Antimicrobial and Antioxidant Properties

Derivatives like 4,5-dihydro-1,3,4-oxadiazole-2-thiones have shown promising antimicrobial and antioxidant activities, highlighting the potential of incorporating specific functional groups to enhance biological activity. These compounds have been evaluated for their effectiveness against bacteria such as Staphylococcus aureus, with some showing significant antibacterial and potent antioxidant activities (Karanth et al., 2019).

Enzyme Inhibition for Therapeutic Applications

Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs have been explored as inhibitors of kidney-type glutaminase, highlighting the therapeutic potential of sulfanylacetamides in cancer treatment. The structural modifications in these compounds have led to analogs with improved solubility and bioactivity, pointing towards the utility of such derivatives in drug discovery and development (Shukla et al., 2012).

Carbonic Anhydrase Inhibition

Polymethoxylated-pyrazoline benzene sulfonamides have been synthesized and investigated for their inhibitory effects on carbonic anhydrase isoenzymes, demonstrating the potential of imidazole and sulfonamide derivatives in the design of inhibitors with therapeutic applications. These compounds have shown superior inhibitory activity compared to reference compounds, suggesting that modifications on the imidazole ring can significantly impact biological activity (Kucukoglu et al., 2016).